![molecular formula C19H17NO4S B2704500 N-(4-(benzo[d][1,3]dioxol-5-yloxy)but-2-yn-1-yl)-2-(methylthio)benzamide CAS No. 1428373-00-5](/img/structure/B2704500.png)
N-(4-(benzo[d][1,3]dioxol-5-yloxy)but-2-yn-1-yl)-2-(methylthio)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-(benzo[d][1,3]dioxol-5-yloxy)but-2-yn-1-yl)-2-(methylthio)benzamide, also known as BDBM-1, is a chemical compound that has been of great interest to researchers in the field of medicinal chemistry. This compound has shown promising results in various scientific research applications, particularly in the field of cancer research.
Scientific Research Applications
Synthetic Chemistry Applications In the realm of synthetic chemistry, the compound and its derivatives have been explored for their potential in creating complex molecules through various reactions. For instance, the thermal decomposition of related compounds has provided insights into novel pathways for synthesizing benzamide derivatives with potential applications in materials science and as intermediates in pharmaceutical synthesis (Uchida, Kobayashi, & Kozuka, 1981). Similarly, studies on the synthesis of thiadiazolobenzamide and its complexes reveal the potential for creating new materials with unique properties (Adhami, Nabilzadeh, Emmerling, Ghiasi, & Heravi, 2012).
Materials Science and Nanotechnology In materials science, derivatives of N-(4-(benzo[d][1,3]dioxol-5-yloxy)but-2-yn-1-yl)-2-(methylthio)benzamide have been explored for their gelation properties, demonstrating the role of methyl functionality and non-covalent interactions in the formation of supramolecular gelators. These findings can be instrumental in developing new materials for various applications, including drug delivery systems and the creation of smart materials (Yadav & Ballabh, 2020).
Pharmaceuticals and Medicinal Chemistry In pharmaceuticals and medicinal chemistry, the exploration of benzamide derivatives has led to the identification of compounds with significant biological activities. For instance, novel synthesis routes have been developed for benzamide-based 5-aminopyrazoles, showing remarkable antiavian influenza virus activity (Hebishy, Salama, & Elgemeie, 2020). Additionally, N-(thiazol-2-yl)benzamide derivatives have been synthesized and found to be potent inhibitors of stearoyl-CoA desaturase-1, a target for treating metabolic disorders (Uto, Ogata, Kiyotsuka, Miyazawa, Ueno, Kurata, Deguchi, Yamada, Watanabe, Takagi, Wakimoto, Okuyama, Konishi, Kurikawa, Kono, & Osumi, 2009).
properties
IUPAC Name |
N-[4-(1,3-benzodioxol-5-yloxy)but-2-ynyl]-2-methylsulfanylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17NO4S/c1-25-18-7-3-2-6-15(18)19(21)20-10-4-5-11-22-14-8-9-16-17(12-14)24-13-23-16/h2-3,6-9,12H,10-11,13H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRDLMTVKEPFIHG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1C(=O)NCC#CCOC2=CC3=C(C=C2)OCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(benzo[d][1,3]dioxol-5-yloxy)but-2-yn-1-yl)-2-(methylthio)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.